Gold-catalyzed alkenylation and arylation of phosphorothioates†

Chemical Science Pub Date: 2023-10-30 DOI: 10.1039/D3SC04888H

Abstract

Reported herein is the ligand-enabled gold-catalyzed alkenylation and arylation of phosphorothioates using alkenyl and aryl iodides. Mechanistic studies revealed a crucial role of the in situ generated Ag–sulfur complex, which undergoes a facile transmetalation with the Au(III) intermediate, thereby leading to the successful realization of the present reaction. Moreover, for the first time, the alkenylation of phosphoroselenoates under gold redox catalysis has been presented.

Graphical abstract: Gold-catalyzed alkenylation and arylation of phosphorothioates
Gold-catalyzed alkenylation and arylation of phosphorothioates†
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